Methyl 4-(2-(2-ethylbutanamido)ethyl)piperazine-1-carboxylate hydrochloride
Description
Methyl 4-(2-(2-ethylbutanamido)ethyl)piperazine-1-carboxylate hydrochloride, also known as MBEP, is a chemical compound that is widely used in scientific research. It is a piperazine derivative that has been synthesized for its potential applications in the field of medicinal chemistry.
Scientific Research Applications
Metabolism Studies
- Metabolism of Piperazine-Based Compounds in Rats : A study conducted on the metabolism of 4-methyl-piperazine-1-carbodithioc acid 3-cyano-3,3-diphenylpropyl ester hydrochloride (TM208), a compound with structural similarities to the one , revealed its transformation into eight metabolites (M1-M8) in rats. This investigation highlights the metabolic pathways of piperazine derivatives, including desmethylation, acylation, phenyl monohydroxylation, and oxidation processes, providing insight into how similar compounds might be metabolized (Xiaomei Jiang et al., 2007).
Analytical Techniques
- LC-MS/MS Analysis of Piperazine Derivatives : The same compound, TM208, was analyzed in rat plasma and tissues to study its distribution and metabolites. The LC-MS/MS technique was utilized for this purpose, identifying five metabolites (M1-M5). This demonstrates the application of advanced analytical methods for the detection and characterization of piperazine-based compounds in biological samples, which is essential for understanding their pharmacokinetics and distribution within the body (Xiaomei Jiang et al., 2007).
Derivatization and Mass Spectrometry
- Derivatization for Enhanced Mass Spectrometry : A study on piperazine-based derivatives for peptide carboxyl group derivatization showed that such modifications can significantly improve signal intensity in mass spectrometry analyses. This suggests potential applications of piperazine derivatives in enhancing analytical techniques for protein and peptide research, contributing to more sensitive and accurate biomolecular analyses (X. Qiao et al., 2011).
properties
IUPAC Name |
methyl 4-[2-(2-ethylbutanoylamino)ethyl]piperazine-1-carboxylate;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H27N3O3.ClH/c1-4-12(5-2)13(18)15-6-7-16-8-10-17(11-9-16)14(19)20-3;/h12H,4-11H2,1-3H3,(H,15,18);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NGEKMMATZAJZOJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CC)C(=O)NCCN1CCN(CC1)C(=O)OC.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H28ClN3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.84 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-(2-(2-ethylbutanamido)ethyl)piperazine-1-carboxylate hydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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